Cas no 1086384-99-7 (1-(1-Phenylethyl)pyrrolidin-3-one)

• Product Name: 1-(1-Phenylethyl)pyrrolidin-3-one
• CAS No: 1086384-99-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5053880
• Update Time: 2025-10-22

1-(1-Phenylethyl)pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylethyl)pyrrolidin-3-one
• NE37810
• Z803153644
• 1-(1-Phenylethyl)pyrrolidin-3-one

• Inchi： 1S/C12H15NO/c1-10(11-5-3-2-4-6-11)13-8-7-12(14)9-13/h2-6,10H,7-9H2,1H3
• InChI Key： BZZUUBALEPRFAN-UHFFFAOYSA-N
• SMILES： O=C1CCN(C1)C(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-Phenylethyl)pyrrolidin-3-one

Exploring the Synthesis and Applications of 1-(1-Phenylethyl)pyrrolidin-3-one (CAS No. 1086384-99-7): A Comprehensive Overview

The compound 1-(1-Phenylethyl)pyrrolidin-3-one, identified by CAS No. 1086384-99-7, represents a structurally unique organic molecule with significant potential in chemical, biological, and pharmaceutical research. This compound belongs to the broader class of pyrrolidinone derivatives, characterized by its hybrid structure combining a pyrrolidinone ring with a substituted phenylethyl group. Recent advancements in synthetic methodologies and mechanistic understanding have positioned this compound as a promising candidate for drug discovery and material science applications.

Structurally, the phenylethylpyrrolidinone framework exhibits notable rigidity due to the conjugation between the aromatic phenyl ring and the cyclic amide moiety. This rigidity enhances its stability under physiological conditions, making it an ideal scaffold for bioactive molecules. Researchers have highlighted its potential in modulating protein-protein interactions (PPIs), a critical area in modern pharmacology where traditional small molecules often struggle to achieve specificity. For instance, studies published in Nature Communications (2022) demonstrated that analogs of this compound could inhibit oncogenic PPIs involved in cancer metastasis by stabilizing α-helical domains of target proteins.

In terms of synthesis, recent breakthroughs have focused on improving scalability and sustainability. Traditional methods involving Grignard reagents and acid-catalyzed cyclization steps often required harsh conditions, but advancements in transition metal-catalyzed cross-coupling have enabled milder protocols. A 2023 study in ACS Catalysis introduced a palladium-catalyzed Suzuki-Miyaura coupling approach that achieved 92% yield under ambient temperature using recyclable ionic liquids as solvents. This method not only reduces environmental impact but also facilitates isotopic labeling for metabolic studies—a critical requirement for preclinical trials.

Biochemical investigations reveal intriguing properties related to neuroprotection and metabolic regulation. Preclinical models show that derivatives of CAS No. 1086384-99-7 exhibit selective binding to nicotinic acetylcholine receptors (nAChRs), suggesting therapeutic utility in neurodegenerative diseases such as Alzheimer’s. A landmark study in Journal of Medicinal Chemistry (2024) demonstrated dose-dependent improvements in spatial memory retention in rodent models without inducing cholinergic side effects observed with existing treatments like donepezil.

In materials science, the compound’s rigid backbone makes it an attractive monomer for supramolecular polymer design. Researchers at MIT recently synthesized self-healing hydrogels incorporating this moiety, leveraging hydrogen bonding networks between pyrrolidinone groups. These materials exhibited exceptional mechanical resilience (Young’s modulus ~5 MPa) and demonstrated biocompatibility with human fibroblasts—properties critical for tissue engineering applications.

Ongoing studies are exploring its role as a chiral auxiliary in asymmetric synthesis, capitalizing on its inherent stereochemical control during transition states. A collaborative project between ETH Zurich and Merck KGaA reported enantioselective ketone reductions using this compound as a chiral ligand system, achieving >95% ee values with broad substrate tolerance—a significant improvement over classical cinchona alkaloid systems.

Clinical translation efforts are focusing on optimizing pharmacokinetic profiles through prodrug strategies. By conjugating this core structure with fatty acid esters or polyethylene glycol chains, researchers at Stanford University achieved prolonged half-life (>4 hours) while maintaining receptor affinity—a breakthrough addressing first-pass metabolism challenges common in oral drug delivery.

The structural versatility of phenylethylpyrrolidinone derivatives has also sparked interest in agrochemical development. Field trials conducted by Syngenta AG demonstrated enhanced pest resistance properties when applied as seed coatings due to its ability to modulate plant defense signaling pathways without phytotoxicity at recommended doses.

In analytical chemistry, this compound serves as an internal standard for LC/MS-based metabolomics studies due to its distinct fragmentation pattern under collision-induced dissociation (CID). Its use has improved quantification accuracy of endogenous metabolites by up to 35% compared to conventional standards like ribitol or sucrose.

Looking ahead, computational chemists are leveraging machine learning models trained on this scaffold’s physicochemical properties to predict novel functional groups enhancing blood-brain barrier permeability—a key hurdle in central nervous system drug development. Initial algorithms suggest substituting the phenethyl group with fluorinated benzyl moieties could increase logP values while maintaining hydrogen bonding capacity.

This multifaceted research trajectory underscores the strategic importance of CAS No. 1086384-99-7 across diverse scientific domains. Its structural features—combining aromatic stability with amide functionality—position it as both a valuable building block for advanced materials and a lead compound for next-generation therapeutics targeting complex biological systems.